Cas no 93841-20-4 (4-Piperidinol,1-methoxy-)

• Product Name: 4-Piperidinol,1-methoxy-
• CAS No: 93841-20-4
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 808679
• PubChem ID: 3022606
• Update Time: 2025-10-29

4-Piperidinol,1-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol,1-methoxy-
• 1-methoxypiperidin-4-ol
• DTXSID40917562
• 93841-20-4
• MFCD26695581
• EINECS 298-990-4
• 1-methoxy-piperidin-4-ol
• SMXILXHGRZEYOP-UHFFFAOYSA-N
• SY352671
• SCHEMBL37176
• NS00064773

• Inchi： 1S/C6H13NO2/c1-9-7-4-2-6(8)3-5-7/h6,8H,2-5H2,1H3
• InChI Key： SMXILXHGRZEYOP-UHFFFAOYSA-N
• SMILES： OC1CCN(CC1)OC

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 79.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Piperidinol,1-methoxy-

4-Piperidinol,1-methoxy- (CAS No. 93841-20-4): A Comprehensive Overview

4-Piperidinol,1-methoxy-, also known by its CAS registry number 93841-20-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidinols, which are six-membered cyclic amines with hydroxyl groups. The 1-methoxy substituent adds unique electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of various bioactive compounds.

The structure of 4-piperidinol,1-methoxy- consists of a piperidine ring with a hydroxyl group at the 4-position and a methoxy group at the 1-position. This arrangement imparts moderate basicity to the molecule, which is crucial for its interactions with biological systems. Recent studies have highlighted its potential as a precursor in the development of novel drugs targeting central nervous system disorders, such as anxiety and depression.

One of the most notable aspects of 4-piperidinol,1-methoxy- is its role in medicinal chemistry. Researchers have utilized this compound as a building block for constructing complex molecular frameworks. For instance, it has been employed in the synthesis of opioid receptor agonists and antagonists, which are critical for pain management and addiction treatment. The ability of this compound to form stable amide bonds has further expanded its utility in peptide synthesis.

From a synthetic perspective, 4-piperidinol,1-methoxy- can be prepared through various routes, including nucleophilic substitution and reduction reactions. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are essential for drug discovery programs. These methods not only enhance the efficiency of synthesis but also reduce environmental impact by minimizing waste generation.

The pharmacological properties of 4-piperidinol,1-methoxy- have been extensively studied in preclinical models. Animal studies have demonstrated its ability to modulate neurotransmitter systems, particularly dopamine and serotonin pathways. This suggests potential applications in treating neuropsychiatric disorders such as schizophrenia and bipolar disorder. However, further clinical trials are required to validate these findings and establish its safety profile.

In addition to its therapeutic potential, 4-piperidinol,1-methoxy- has found applications in agrochemicals and materials science. Its ability to act as a chiral auxiliary in asymmetric catalysis has facilitated the production of enantioselective compounds with high optical purity. This property is particularly valuable in the synthesis of pharmaceutical intermediates and fine chemicals.

Looking ahead, the continued exploration of 4-piperidinol,1-methoxy- will likely yield new insights into its biological functions and chemical versatility. Collaborative efforts between academia and industry are expected to drive innovation in its application across diverse fields. As research progresses, this compound will undoubtedly play a pivotal role in advancing our understanding of complex biological systems and developing novel therapeutic agents.